Cas no 65329-72-8 (1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one)
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Imidazolidinone, 1-(2-hydroxyethyl)-4-phenyl-
- 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one
-
- Inchi: 1S/C11H14N2O2/c14-7-6-13-8-10(12-11(13)15)9-4-2-1-3-5-9/h1-5,10,14H,6-8H2,(H,12,15)
- InChI Key: JHALJJCMBMHOMB-UHFFFAOYSA-N
- SMILES: C1(=O)N(CCO)CC(C2=CC=CC=C2)N1
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-45299466-1.0g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 1.0g |
$1117.0 | 2022-12-29 | |
| Enamine | BBV-45299466-2.5g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 2.5g |
$2316.0 | 2023-10-28 | |
| Enamine | BBV-45299466-5.0g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 5.0g |
$2933.0 | 2022-12-29 | |
| Enamine | BBV-45299466-10.0g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 10.0g |
$3687.0 | 2022-12-29 | |
| Enamine | BBV-45299466-1g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 1g |
$1117.0 | 2023-10-28 | |
| Enamine | BBV-45299466-5g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 5g |
$2933.0 | 2023-10-28 | |
| Enamine | BBV-45299466-10g |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one |
65329-72-8 | 95% | 10g |
$3687.0 | 2023-10-28 |
1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one
Introduction to 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one (CAS No. 65329-72-8) and Its Emerging Applications in Chemical Biology
The compound 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one, identified by the CAS number 65329-72-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a phenyl ring and an imidazolidinone scaffold, has garnered attention due to its unique structural properties and versatile reactivity. The presence of both hydroxyl and amide functionalities within its molecular framework suggests a broad spectrum of biological interactions, making it a compelling candidate for further exploration in drug discovery and therapeutic development.
Recent advancements in medicinal chemistry have highlighted the importance of 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one as a versatile intermediate in the synthesis of bioactive molecules. Its imidazolidinone core is known to exhibit inhibitory effects on various enzymatic pathways, particularly those involving protein-protein interactions and metabolic processes. The phenyl substituent further enhances its pharmacological profile by contributing to lipophilicity and binding affinity, which are critical parameters in drug design.
In the context of contemporary research, this compound has been investigated for its potential role in modulating inflammatory responses. Studies have demonstrated that derivatives of 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one can interact with key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades. By targeting these pathways, the compound shows promise in developing novel anti-inflammatory agents that could address chronic inflammatory diseases more effectively than existing therapies.
Moreover, the hydroxyl group in 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. Researchers have leveraged this flexibility to create molecules with enhanced binding specificity to target proteins. For instance, structure-based drug design approaches have been employed to optimize the pharmacokinetic properties of 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one derivatives, improving their solubility and metabolic stability while maintaining high efficacy.
The pharmaceutical industry has also explored the use of 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one as a precursor in the development of small-molecule inhibitors for oncological applications. Preclinical studies have indicated that certain analogs of this compound can disrupt cancer cell proliferation by inhibiting key kinases involved in tumor growth. The phenyl ring’s ability to engage in π-stacking interactions with aromatic residues in target proteins further enhances the binding affinity of these inhibitors, making them promising candidates for clinical trials.
From a synthetic chemistry perspective, 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one serves as a valuable building block for constructing more complex scaffolds. Its imidazolidinone core can be modified through various chemical transformations, including nucleophilic substitutions, cyclizations, and condensations, to generate novel heterocycles with distinct biological properties. These synthetic strategies have opened up new avenues for exploring structure-activity relationships (SAR) and optimizing drug-like characteristics.
The compound’s stability under various conditions makes it suitable for industrial-scale synthesis, ensuring consistent quality for research and commercial applications. Advances in green chemistry principles have also been applied to improve the sustainability of its production processes, reducing waste and minimizing environmental impact. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.
Future research directions may focus on expanding the therapeutic applications of 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one by exploring its interactions with other biological targets. For example, investigations into its potential as an antimicrobial agent have shown preliminary success in disrupting bacterial cell wall synthesis. Additionally, its role in neurodegenerative diseases is being examined, with early studies suggesting protective effects against oxidative stress-induced neuronal damage.
In conclusion, 1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one (CAS No. 65329-72-8) represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in the development of next-generation therapeutics.
65329-72-8 (1-(2-hydroxyethyl)-4-phenylimidazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)